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Compound of Interest

Compound Name: plasticin
CAS No.: 148996-63-8
Cat. No.: B1179099
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring proper disposal of
all laboratory materials is a critical component of safety and regulatory compliance. While
plasticine, a common modeling material, is generally considered non-hazardous, its disposal
procedure within a laboratory environment depends entirely on its use and potential
contamination.

Safety and Logistical Information

Plasticine is a non-hardening, putty-like modeling material composed of materials such as
calcium salts, petroleum jelly, and aliphatic acids.[1] Multiple safety data sheets (SDS) confirm
that plasticine is not classified as a hazardous substance and is non-toxic.[2][3][4][5][€] It is
stable, will not undergo hazardous polymerization, and is insoluble in water.[2][3][6]

The primary consideration for disposal in a laboratory is whether the plasticine has been
contaminated with hazardous materials during experimental use.

Summary of Material Properties
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Property

Description

Source(s)

Hazard Classification

Not classified as hazardous
under CLP Regulation (EC)
No. 1272/2008.

[2](3]

Toxicity

Considered non-toxic. No
specific health hazards are
identified for ingestion,
inhalation, or skin contact

under normal use.

[4105](6]

Flammability

Not flammable under normal
conditions. Melts when
exposed to heat and is
flammable at higher

temperatures.

[1]3]

Reactivity

Stable under normal
temperature conditions. Avoid
contact with strong oxidizing

agents.

[2](3][6]

Solubility in Water

Insoluble.

[2](6]

Environmental Impact

Not regarded as dangerous for
the environment. Should not
be discharged onto the ground

or into water courses.

[6]7]

Step-by-Step Disposal Protocol

The following procedure outlines the decision-making process for the proper disposal of

plasticine in a laboratory environment.

Step 1: Assess Contamination Status

Before disposal, determine if the plasticine has come into contact with any of the following:
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e Hazardous Chemicals: Solvents, acids, bases, heavy metals, or any other substance
classified as hazardous.[8]

» Biological Agents: Pathogens, cultures, blood, body fluids, or other potentially infectious
materials.[8]

o Radioactive Materials: Any substance regulated for its radioactivity.[8]

Step 2: Segregate Based on Contamination

A. For Uncontaminated Plasticine:

If the plasticine has not been in contact with any hazardous substances, it can be disposed of
as general, non-hazardous solid waste.[5][8]

o Collection: Sweep or gather the solid plasticine material.[2][3]

o Containment: Place the material in a standard solid waste container designated for non-
hazardous laboratory waste.[2][9]

o Disposal: Dispose of it through your institution's regular waste collection service, in
accordance with local, state, and federal regulations.[2][5]

B. For Contaminated Plasticine:

If the plasticine is contaminated, it must be treated as hazardous waste. The disposal method
is dictated by the nature of the contaminant.

« ldentify the Contaminant: Refer to the Safety Data Sheet (SDS) for the specific chemical or
biological agent to determine the appropriate disposal protocol.

o Containment: Place the contaminated plasticine in a designated, labeled, and sealed
hazardous waste container.[10] The container must be compatible with the chemical
contaminant to prevent reactions or degradation.[10]

o For chemical waste, use separate, clearly labeled containers for different waste types
(e.g., solvents, acids).[8]
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o For biological waste, use designated biohazard bags or containers.[8][11]

e Labeling: The waste container must be clearly labeled with its contents, hazard information,
and the date of accumulation.[10]

o Storage: Store the sealed container in a designated chemical waste satellite accumulation
area, which is often located in a fume hood and has secondary containment.[11]

» Disposal: Arrange for collection by your institution's Environmental Health & Safety (EHS)
department or a licensed hazardous waste disposal company.[8][9] Never dispose of
hazardous chemical waste down the sink or in the regular trash.[10]

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process for the proper disposal of
plasticine in a laboratory setting.
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Assess Contamination Status

Plasticine is Uncontaminated Plasticine is Contaminated

ldentify Contaminant Type
(Chemical, Biological, etc.)

Dispose as General Solid Waste

Package, Label & Dispose as
Regulated Hazardous Waste

Follow Local, State, and
Federal Regulations

Click to download full resolution via product page

Caption: Decision workflow for proper plasticine disposal in a lab.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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